Cas no 172078-42-1 (9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride)

• Product Name: 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride
• CAS No: 172078-42-1
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD09026885
• CID: 905609
• PubChem ID: 16244480
• Update Time: 2025-06-13

9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine
• 9-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine
• 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride
• 172078-42-1
• A881894
• DTXSID20585708
• AKOS022176777
• CS-0448360
• AT10609
• 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride

• MDL： MFCD09026885
• Inchi： 1S/C10H12BrN/c11-9-6-3-5-8-4-1-2-7-12-10(8)9/h3,5-6,12H,1-2,4,7H2
• InChI Key： VVSDIQMJQAYMGF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NCCCC2

Computed Properties

• Exact Mass: 260.99200
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.360
• Boiling Point: 316 ºC
• Flash Point: 145 ºC
• PSA: 12.03000
• LogP: 4.13730

Additional information on 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride

Comprehensive Analysis of 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride (CAS No. 172078-42-1)

The compound 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride (CAS No. 172078-42-1) is a brominated derivative of the benzazepine class, which has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound is often explored for its potential applications in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents. Researchers are increasingly interested in its molecular interactions and bioactivity profiles, making it a subject of numerous scientific studies.

One of the key features of 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride is its bromine substitution, which enhances its reactivity and potential for further chemical modifications. This characteristic makes it a valuable intermediate in the synthesis of more complex molecules. The benzazepine core is known for its versatility, often serving as a scaffold in the design of compounds with neuropharmacological activity. Recent trends in drug discovery highlight the importance of such scaffolds in addressing unmet medical needs, particularly in neurological disorders and psychiatric conditions.

In the context of current research trends, 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride is frequently discussed in relation to structure-activity relationship (SAR) studies. These studies aim to elucidate how subtle changes in molecular structure can influence biological activity. For instance, the bromine atom at the 9-position may play a critical role in binding to specific receptor targets, a topic of great interest in drug design and optimization. This aligns with the growing demand for precision medicine and targeted therapies, which are hot topics in both academic and industrial research.

Another area where 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride finds relevance is in high-throughput screening (HTS) campaigns. Pharmaceutical companies and research institutions are constantly seeking novel compounds with unique pharmacophores to identify lead candidates for drug development. The compound's distinct chemical properties and synthetic accessibility make it a promising candidate for such screenings. Additionally, its solubility and stability in various solvents are critical parameters that researchers evaluate during early-stage development.

From a synthetic chemistry perspective, the preparation of 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride involves multi-step organic synthesis, often starting from readily available precursors. The bromination step is particularly noteworthy, as it requires precise control of reaction conditions to achieve high yields and purity. This aspect is crucial for process chemistry and scale-up efforts, which are essential for translating laboratory findings into commercially viable products. The compound's crystalline form and salt formation (as hydrochloride) further enhance its suitability for pharmaceutical applications.

Environmental and green chemistry considerations are also becoming increasingly important in the synthesis and use of compounds like 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride. Researchers are exploring sustainable synthetic routes that minimize waste and reduce the use of hazardous reagents. This aligns with global efforts to promote eco-friendly manufacturing practices in the chemical and pharmaceutical industries. The compound's potential for biodegradation and low environmental impact is another area of active investigation.

In summary, 9-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine hydrochloride (CAS No. 172078-42-1) is a compound of significant interest due to its structural uniqueness and potential applications in drug discovery. Its relevance to CNS research, SAR studies, and green chemistry makes it a valuable subject for ongoing and future research. As the scientific community continues to explore its properties and derivatives, this compound is likely to remain a key player in advancing pharmaceutical innovation.